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Compound of Interest

Compound Name: 3-Nitro-2-pentene

Cat. No.: B15487713 Get Quote

An In-Depth Technical Guide to 3-Nitro-2-pentene

Introduction
3-Nitro-2-pentene is a conjugated nitroalkene, a class of organic compounds recognized for

their significant utility as versatile intermediates in organic synthesis. The presence of the nitro

group, a powerful electron-withdrawing group, in conjugation with a carbon-carbon double

bond, renders the molecule highly susceptible to nucleophilic attack and participation in various

cycloaddition reactions. This guide provides a comprehensive overview of the molecular

properties, synthesis, and chemical reactivity of 3-Nitro-2-pentene, tailored for researchers

and professionals in chemical and pharmaceutical development.

Molecular Properties
The fundamental molecular characteristics of 3-Nitro-2-pentene are summarized below. The

compound exists as (E) and (Z) stereoisomers, with the (E)-isomer generally being the more

stable.
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Property Value Reference

Molecular Formula C₅H₉NO₂ [1][2]

Molecular Weight 115.13 g/mol [1][2]

CAS Number 6065-18-5 [1][2]

IUPAC Name (2E)-3-nitropent-2-ene [1]

Synthesis of 3-Nitro-2-pentene
A common and effective method for the synthesis of conjugated nitroalkenes such as 3-Nitro-
2-pentene is the Henry (nitroaldol) reaction, followed by dehydration of the resulting β-nitro

alcohol.[3][4]
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Step 1: Henry (Nitroaldol) Reaction

Step 2: Dehydration

Propanal Nitroethane Base (e.g., Et₃N)

 Catalyst

3-Nitro-2-pentanol

3-Nitro-2-pentanol

+

Acid Catalyst (e.g., H₂SO₄)
Heat

3-Nitro-2-pentene

 Catalyst - H₂O
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Michael Addition Diels-Alder Reaction Reduction of Nitro Group

3-Nitro-2-pentene

γ-Nitro Adduct

 1,4-Addition

Cyclohexene Derivative

 [4+2] Cycloaddition

3-Amino-2-pentene or
3-Pentanone Oxime

 Reduction

Nucleophile
(e.g., R₂CuLi, RNH₂)

Diene
(e.g., Butadiene)

Reducing Agent
(e.g., H₂/Pd, LiAlH₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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